Cas no 885167-81-7 (6-Bromo-5-methylnicotinaldehyde)

• Product Name: 6-Bromo-5-methylnicotinaldehyde
• CAS No: 885167-81-7
• MF: C₇H₆BrNO
• MW: 200.03264093399
• MDL: MFCD08277302
• CID: 839634
• PubChem ID: 44754884
• Update Time: 2024-10-26

6-Bromo-5-methylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-methylnicotinaldehyde
• 3-pyridinecarboxaldehyde, 6-bromo-5-methyl-
• LogP
• 2-Bromo-5-formyl-3-methylpyridine
• 6-bromo-5-methyl-pyridine-3-carbaldehyde
• 6-bromo-5-methylpyridine-3-carbaldehyde
• 6-Bromo-5-methyl-3-pyridinecarboxaldehyde (ACI)
• 6-Bromo-5-methylpyridine-3-carboxaldehyde
• 6-bromo-5-methyl nicotine aldehyde
• SY286792
• 885167-81-7
• MFCD08277302
• AKOS005264167
• DTXSID90660571
• AC-33293
• DS-14912
• AB44906
• EN300-98080
• GLUTVVKVSPUTKQ-UHFFFAOYSA-N
• SCHEMBL4596581

• MDL： MFCD08277302
• Inchi： 1S/C7H6BrNO/c1-5-2-6(4-10)3-9-7(5)8/h2-4H,1H3
• InChI Key： GLUTVVKVSPUTKQ-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)C(Br)=NC=1

Computed Properties

• Exact Mass: 198.96300
• Monoisotopic Mass: 198.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 1.96500